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Compound of Interest

Compound Name: 3-Hydroxy-OPC8-CoA

Cat. No.: B1264880

Introduction

Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are lipid-derived
signaling molecules that play crucial roles in plant growth, development, and defense against
biotic and abiotic stresses. The biosynthesis of JA occurs through the octadecanoid pathway. A
key regulatory enzyme in this pathway is 12-oxophytodienoate reductase (OPR), which
catalyzes the reduction of 12-oxo-phytodienoic acid (OPDA) to 3-0x0-2-(2'(Z2)-pentenyl)-
cyclopentane-1-octanoic acid (OPC-8:0). The OPR3 isoenzyme is recognized as the primary
catalyst for this reaction in the biosynthesis of jasmonic acid[1]. Monitoring the activity of OPR
is essential for understanding the regulation of the jasmonate signaling pathway in response to
various stimuli and for screening potential modulators of this pathway in drug and herbicide
development.

Assay Principle

The activity of 12-oxophytodienoate reductase can be determined by a continuous
spectrophotometric assay. The enzyme utilizes nicotinamide adenine dinucleotide phosphate
(NADPH) as a co-factor to reduce the double bond in the cyclopentenone ring of OPDA. The
enzymatic activity is quantified by monitoring the decrease in absorbance at 340 nm, which
corresponds to the oxidation of NADPH to NADP+. The rate of NADPH oxidation is directly
proportional to the OPR activity under saturating substrate conditions.

Key Reagents and Equipment
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A comprehensive list of necessary reagents and equipment is provided in the protocols section.
Standard laboratory equipment, including a spectrophotometer capable of reading UV
wavelengths, is required.

Data Interpretation

The enzymatic activity of OPR is expressed in units per milligram of protein (U/mg). One unit
(U) of OPR activity is defined as the amount of enzyme that catalyzes the oxidation of 1 pmol
of NADPH per minute under the specified assay conditions. The specific activity is calculated
by dividing the enzyme activity by the total protein concentration of the sample. This allows for
the comparison of enzyme activity across different samples and purification steps.

Experimental Protocols
Protocol 1: Reagent Preparation

This protocol describes the preparation of the necessary solutions for the OPR enzymatic
assay.

» Extraction Buffer (50 mM Tris-HCI, pH 7.5, 1 mM EDTA, 10% (v/v) glycerol, 5 mM DTT):
o For 100 mL: Dissolve 0.605 g of Tris base in 80 mL of deionized water.
o Adjust the pH to 7.5 with HCI.
o Add 200 pL of 0.5 M EDTA stock solution.
o Add 10 mL of glycerol.
o Add 0.077 g of dithiothreitol (DTT) just before use.
o Bring the final volume to 100 mL with deionized water. Store at 4°C.
o Assay Buffer (50 mM Tris-HCI, pH 7.5):
o For 100 mL: Dissolve 0.605 g of Tris base in 80 mL of deionized water.

o Adjust the pH to 7.5 with HCI.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Bring the final volume to 100 mL with deionized water. Store at 4°C.

e NADPH Stock Solution (10 mM):
o Dissolve 8.3 mg of NADPH (tetrasodium salt) in 1 mL of Assay Buffer.
o Store in small aliquots at -20°C, protected from light.
o OPDA Stock Solution (10 mM):
o Dissolve 3.1 mg of (9S, 13S)-12-oxophytodienoic acid in 1 mL of ethanol.
o Store in small aliquots at -20°C.
Protocol 2: Enzyme Extraction (Example from Plant Tissue)
This protocol provides a general method for extracting crude OPR from plant leaves.

o Harvest fresh plant leaves (approximately 1 g) and immediately freeze them in liquid
nitrogen.

o Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

e Add 5 mL of ice-cold Extraction Buffer to the powder and continue grinding until a
homogenous slurry is formed.

o Transfer the homogenate to a centrifuge tube and centrifuge at 14,000 x g for 20 minutes at
4°C.

o Carefully collect the supernatant, which contains the crude enzyme extract.

« Determine the protein concentration of the extract using a standard method, such as the
Bradford assay.

e The extract can be used immediately or stored at -80°C.
Protocol 3: Spectrophotometric Assay Protocol

This protocol details the steps for measuring OPR activity.
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o Set up the spectrophotometer to measure absorbance at 340 nm at a constant temperature
(e.g., 25°C).

e Inal mL cuvette, prepare the reaction mixture by adding the following components:
o 850 pL of Assay Buffer
o 50 pL of 10 mM NADPH stock solution (final concentration: 0.5 mM)
o 50 pL of enzyme extract (the amount may need to be optimized)

» Mix gently by inverting the cuvette and incubate for 2 minutes to allow the temperature to
equilibrate.

« Initiate the reaction by adding 50 pL of 10 mM OPDA stock solution (final concentration: 0.5
mM).

e Immediately start monitoring the decrease in absorbance at 340 nm for 5-10 minutes, taking
readings every 30 seconds.

e As a control, perform a blank reaction without the enzyme extract to account for any non-
enzymatic degradation of NADPH.

Protocol 4: Data Analysis
This protocol describes how to calculate the specific activity of OPR.

o Determine the initial rate of the reaction (AA340/min) from the linear portion of the
absorbance versus time plot.

o Calculate the enzyme activity using the Beer-Lambert law:
o Activity (umol/min/mL) = (AA340/min) / (¢ * 1) * 1000
o Where:

» ¢ (molar extinction coefficient of NADPH at 340 nm) = 6.22 mM~1cm~!
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» | (path length of the cuvette) = 1 cm

o Calculate the specific activity:

o Specific Activity (U/mg) = Activity (umol/min/mL) / Protein Concentration (mg/mL)

Data Presentation

Table 1: Key Reagents and Recommended Concentrations

Final Concentration in

Reagent Stock Concentration

Assay
Tris-HCI, pH 7.5 50 mM 50 mM
NADPH 10 mM 0.5mM
OPDA 10 mM 0.5 mM
Enzyme Extract Variable To be optimized

Table 2: Example Data for OPR Activity Calculation

Parameter Value
Initial Absorbance (A_initial) 1.200

Final Absorbance (A_final) at 5 min 1.050
Change in Absorbance (AA340) 0.150

Time (At) 5 min
Reaction Rate (AA340/min) 0.030
Protein Concentration 0.2 mg/mL
Calculated Specific Activity 0.024 U/mg

Mandatory Visualization

Caption: Jasmonic Acid Biosynthesis Pathway.
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Caption: OPR Enzymatic Assay Workflow.

Caption: Logical Relationship of Assay Components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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